Cas no 34680-83-6 (5-tert-butyloxepan-2-one)

• Product Name: 5-tert-butyloxepan-2-one
• CAS No: 34680-83-6
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD34562848
• CID: 1464801
• PubChem ID: 575071
• Update Time: 2025-10-29

5-tert-butyloxepan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxepanone, 5-(1,1-dimethylethyl)-
• 4-tert-butyl-ε-caprolactone
• 5-tert-butyloxepan-2-one
• 34680-83-6
• Z5211313470
• 4-tert-butylcaprolactone
• 5-tert-Butyl-2-oxepanone #
• 5-tert-butyl-oxepan-2-one
• 5-(tert-Butyl)oxepan-2-one
• XFKCBMHHCWKGMQ-UHFFFAOYSA-N
• SCHEMBL42962
• EN300-33047902
• DTXSID501313128
• 5-tert-Butyl-2-oxepanone

• MDL： MFCD34562848
• Inchi： 1S/C10H18O2/c1-10(2,3)8-4-5-9(11)12-7-6-8/h8H,4-7H2,1-3H3
• InChI Key： XFKCBMHHCWKGMQ-UHFFFAOYSA-N
• SMILES： O1C(CCC(CC1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Lactones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones

Additional information on 5-tert-butyloxepan-2-one

5-tert-Butyloxepan-2-one (CAS No. 34680-83-6): A Comprehensive Overview

5-tert-Butyloxepan-2-one (CAS No. 34680-83-6) is a cyclic ketone that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science due to its unique structural properties and potential applications. This compound, also known as 5-(1,1-dimethylethyl)-2-oxa-5-azaspiro[2.4]heptan-6-one, is characterized by its seven-membered oxepane ring and a tert-butyl substituent, which contribute to its stability and reactivity.

The synthesis of 5-tert-butyloxepan-2-one has been extensively studied, with various methods reported in the literature. One of the most common synthetic routes involves the intramolecular aldol condensation of a suitable tert-butyl-substituted aldehyde followed by cyclization and oxidation steps. This approach not only yields high purity products but also allows for the facile introduction of functional groups that can be further modified for specific applications.

In the realm of pharmaceutical research, 5-tert-butyloxepan-2-one has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that derivatives of 5-tert-butyloxepan-2-one exhibited potent anti-inflammatory and analgesic properties, making them potential candidates for the treatment of chronic pain and inflammatory conditions.

Beyond its pharmaceutical applications, 5-tert-butyloxepan-2-one has also found utility in materials science. Its unique molecular structure makes it an attractive candidate for the development of advanced polymers and coatings. Research conducted at the University of California, Berkeley, demonstrated that incorporating 5-tert-butyloxepan-2-one into polymer matrices significantly enhanced their thermal stability and mechanical strength. These findings have opened new avenues for the use of this compound in high-performance materials for industries such as aerospace and automotive.

The environmental impact of chemical compounds is a critical consideration in modern research. Studies on the biodegradability and toxicity of 5-tert-butyloxepan-2-one have shown that it exhibits low environmental persistence and minimal toxicity to aquatic organisms. This favorable environmental profile makes it a more sustainable choice compared to many traditional organic solvents and intermediates.

In conclusion, 5-tert-butyloxepan-2-one (CAS No. 34680-83-6) is a versatile compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique structural features and favorable properties make it an important molecule for ongoing research and development efforts. As new synthetic methods and applications continue to emerge, the importance of 5-tert-butyloxepan-2-one in these fields is likely to grow further.